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Cat. No.: B008366 Get Quote

Technical Support Center: Supercritical CO2
Extraction of Cedrol
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working on

the supercritical CO2 (SC-CO2) extraction of cedrol.

Frequently Asked Questions (FAQs)
Q1: What are the typical starting ranges for temperature and pressure when optimizing cedrol

extraction?

A1: For general supercritical fluid extraction (SFE) of oils and active compounds,

recommended starting ranges are typically 40-50°C and 20-35 MPa.[1] For flavors, a lower

pressure of 8-12 MPa and a temperature of 35-45°C is often used.[1] However, for maximizing

the cedrol content specifically, studies on cedarwood oil suggest that lower temperatures may

be preferable to prevent degradation.

Q2: How does temperature affect the final cedrol concentration in the extract?

A2: High extraction temperatures can negatively impact the concentration of cedrol. For

instance, extractions at 100°C have been shown to yield a much lower ratio of cedrol to

cedrene compared to extractions at 25°C.[2][3][4] This is likely due to the dehydration of the
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tertiary alcohol, cedrol, into its hydrocarbon counterpart, cedrene, at elevated temperatures.[2]

[4]

Q3: What is the effect of pressure on the extraction rate and yield of cedrol?

A3: At a constant temperature, increasing the pressure generally increases the density of the

supercritical CO2, which in turn enhances its solvent power and can lead to a higher extraction

rate.[5] However, the overall cumulative yield of cedarwood oil may not vary significantly with

different pressure and temperature combinations, although the chemical composition of the

extract will be affected.[2][4] For volatile oils, lower pressures of 8-12 MPa are often sufficient,

while higher pressures of over 25 MPa are used for active compounds.[1]

Q4: Is a co-solvent necessary for the efficient extraction of cedrol?

A4: While pure supercritical CO2 is effective, the addition of a polar co-solvent like ethanol can

increase the polarity of the fluid and enhance the solubility of more polar compounds.[6][7] For

cedrol, which is a sesquiterpene alcohol, using a co-solvent could potentially improve

extraction efficiency, especially if the raw material has a high moisture content.

Q5: How does the particle size of the raw material impact the extraction process?

A5: The ideal particle size for plant materials is generally between 0.3 and 1 mm.[1] Smaller

particles increase the surface area for contact between the material and the supercritical fluid,

which can improve extraction efficiency. However, particles that are too fine may lead to

channeling or clogging of the extraction vessel.
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Issue Potential Cause(s) Recommended Solution(s)

Low Cedrol Content in Extract

High extraction temperature

causing degradation of cedrol

to cedrene.

Lower the extraction

temperature. Studies suggest

that temperatures around 25°C

can yield a higher

cedrol/cedrene ratio.[2][3][4]

Inappropriate pressure

selection.

Optimize the pressure. While

higher pressure can increase

the extraction rate, it may not

be optimal for selectivity.

Experiment with pressures in

the range of 10-30 MPa.

Slow Extraction Rate
Sub-optimal temperature and

pressure.

Increase the temperature and

pressure to supercritical

conditions. The extraction rate

is generally highest under

supercritical conditions (e.g.,

100°C and 6000 psi or ~41.4

MPa).[2][3][4] However, be

mindful of the trade-off with

potential cedrol degradation at

higher temperatures.

CO2 flow rate is too low.

Increase the CO2 flow rate. A

typical lab-scale flow rate is

between 0.5 and 2 L/min.[1]

Poor packing of the extraction

vessel.

Ensure the raw material is

packed uniformly in the

extraction vessel to avoid

channeling of the supercritical

fluid.

Low Overall Yield Insufficient extraction time. Increase the extraction time.

Most of the yield is typically

obtained within the first few
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hours. An extraction time of 2-4

hours is often sufficient.[1]

Inadequate solvent power.

Increase the pressure to

enhance the density and

solvent power of the CO2.

Consider adding a co-solvent

like ethanol to increase the

solubility of cedrol.

High moisture content in the

raw material.

Pre-dry the raw material to a

moisture content of 5-10%.[1]

Off-odor in the Final Extract
Degradation of components at

high temperatures.

Use lower extraction

temperatures to preserve the

natural aroma profile of the oil.

[2][4]

Co-extraction of undesirable

compounds.

Optimize the separation

conditions (pressure and

temperature) in the separator

to selectively precipitate the

desired compounds.

Data Presentation
Table 1: Effect of Temperature and Pressure on Cedarwood Oil Yield and Composition
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Temperatur
e (°C)

Pressure
(psi)

Pressure
(MPa)

Cumulative
Yield (%)

Key
Observatio
n on
Compositio
n

Reference

100 6000 ~41.4 3.55 - 3.88

Lower ratio of

cedrol/cedren

e

[2][4]

25 1500 ~10.3 3.55 - 3.88

Highest ratio

of

cedrol/cedren

e

[2][4]

70 1500 ~10.3 -

Highest

percentage

contribution

of thujopsene

[3]

100 1500 ~10.3 -

Highest

percentage

contribution

of thujopsene

[3]

Table 2: General Supercritical CO2 Extraction Parameters
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Parameter
Recommended
Range

Unit Reference

Temperature (for oils) 40 - 50 °C [1]

Pressure (for oils) 20 - 35 MPa [1]

Temperature (for

active compounds)
30 - 45 °C [1]

Pressure (for active

compounds)
>25 MPa [1]

Raw Material Moisture

Content
5 - 10 % [1]

Raw Material Particle

Size
0.3 - 1 mm [1]

Extraction Time 2 - 4 hours [1]

CO2 Flow Rate (Lab

Scale)
0.5 - 2 L/min [1]

Experimental Protocols
General Methodology for Supercritical CO2 Extraction of Cedrol-Containing Oils

This protocol is a generalized procedure based on methodologies described in the cited

literature.[8][9]

Raw Material Preparation:

Obtain the raw material (e.g., wood chips of Juniperus virginiana or Platycladus orientalis).

Grind the material to a particle size of approximately 0.3-1 mm.

Determine the moisture content and, if necessary, dry the material to a moisture level of 5-

10%.

Extraction:
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Load a known quantity of the prepared raw material into the extraction vessel of the SFE

apparatus.

Set the desired extraction temperature and pressure. For initial runs, a temperature of 40-

50°C and a pressure of 20-30 MPa can be used.

Pump liquid CO2 into the system and bring it to the set temperature and pressure to reach

a supercritical state.

Maintain a constant CO2 flow rate (e.g., 1-2 L/min for a lab-scale system).

If using a co-solvent, introduce it into the CO2 stream at the desired concentration (e.g., 5-

10% ethanol).

Run the extraction for a predetermined time, typically 2-4 hours.

Separation and Collection:

The extract-laden supercritical fluid is passed through one or more separators.

Reduce the pressure and/or adjust the temperature in the separator(s) to cause the

precipitation of the extracted compounds. For example, set the first separator to 8 MPa

and 60°C to separate heavier compounds, and a second separator at a lower pressure for

more volatile components.[8]

Collect the extract from the separator(s).

Analysis:

Determine the total yield of the extract gravimetrically.

Analyze the chemical composition of the extract, particularly the concentration of cedrol,

using Gas Chromatography-Mass Spectrometry (GC-MS).
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Caption: Workflow for Supercritical CO2 Extraction of Cedrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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